N-benzhydryl-3,5-bis(trifluoromethyl)benzamide

• Molecular Formula: C22H15F6NO
• Molecular Weight: 423.3 g/mol
• IUPAC Name: N-benzhydryl-3,5-bis(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H15F6NO/c23-21(24,25)17-11-16(12-18(13-17)22(26,27)28)20(30)29-19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,29,30)
• InChI Key: UHDFKCYUHGKQKP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F

Description

N-benzhydryl-3,5-bis(trifluoromethyl)benzamide, also known as BTTF, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. BTTF is a member of the benzamide family of compounds and is characterized by its trifluoromethyl groups, which confer a high degree of chemical stability and lipophilicity.

Mechanism of Action

The mechanism of action of N-benzhydryl-3,5-bis(trifluoromethyl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cancer cell proliferation and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression and chromatin structure. HDAC inhibition has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising target for anti-cancer drugs.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and neuroprotective activity. This compound has been shown to inhibit the activity of various inflammatory cytokines and enzymes, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are involved in the regulation of inflammation and immune response. This compound has also been shown to exhibit neuroprotective activity by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzhydryl-3,5-bis(trifluoromethyl)benzamide for lab experiments is its high chemical stability and lipophilicity, which make it suitable for use in various assays and experiments. This compound is also relatively easy to synthesize and purify, making it a convenient compound for researchers to work with. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain assays and experiments.

Future Directions

There are several potential future directions for research on N-benzhydryl-3,5-bis(trifluoromethyl)benzamide, including the development of novel anti-cancer drugs, the investigation of its neuroprotective properties, and the exploration of its potential applications in other fields of scientific research. One potential avenue of research is the development of this compound derivatives with improved solubility and bioavailability, which could enhance its potential as a drug candidate. Another potential direction is the investigation of the mechanism of action of this compound in greater detail, which could provide insights into its potential therapeutic applications. Overall, this compound is a promising compound with significant potential for future research and development.

Synthesis Methods

The synthesis of N-benzhydryl-3,5-bis(trifluoromethyl)benzamide involves the reaction of 3,5-bis(trifluoromethyl)benzoic acid with benzhydrylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction proceeds via an amide bond formation mechanism, resulting in the formation of this compound as a white crystalline solid with a melting point of 203-205°C.

Scientific Research Applications

N-benzhydryl-3,5-bis(trifluoromethyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has shown significant potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to exhibit potent anti-tumor activity in vitro and in vivo, making it a promising candidate for the development of anti-cancer drugs.